2-(Oxetan-3-yl)ethanamine
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Overview
Description
“2-(Oxetan-3-yl)ethanamine” is a chemical compound with the molecular formula C5H11NO . It has a molecular weight of 101.15 . It is also known as “2-(oxetan-3-yl)ethan-1-amine” and is available in a colorless liquid form .
Synthesis Analysis
The synthesis of oxetane derivatives, including “this compound”, has been a subject of numerous studies . The methods are clustered by strategies for the preparation of the ring and further derivatization of preformed oxetane-containing building blocks .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C5H11NO/c6-2-1-5-3-7-4-5/h5H,1-4,6H2 .Chemical Reactions Analysis
Oxetanes, including “this compound”, have been known for their contrasting behaviors: their influence on physicochemical properties as a stable motif in medicinal chemistry and their propensity to undergo ring-opening reactions as a synthetic intermediate .Physical and Chemical Properties Analysis
“this compound” is a colorless liquid . It has a molecular weight of 101.15 .Scientific Research Applications
DNA Interaction and Cytotoxicity
Research has explored the binding affinity of copper(II) complexes to DNA, showcasing their potential in understanding DNA interactions and designing drugs targeting genetic material. These complexes, synthesized using tridentate ligands including variants of ethanamine structures, have shown good DNA binding propensity and minor structural changes to DNA upon binding. Furthermore, they exhibit low toxicity to various cancer cell lines, suggesting a nuanced approach to cancer treatment with reduced side effects (Kumar et al., 2012).
Corrosion Inhibition
Another application involves cadmium(II) Schiff base complexes derived from ethanamine ligands, demonstrating effective corrosion inhibition properties on mild steel. This represents a bridge between inorganic chemistry and materials engineering, offering solutions to prolong the lifespan of industrial materials (Das et al., 2017).
Synthetic Route Development
The synthesis of 2-(thiophen-2-yl)ethanamine presents a methodological advancement in chemical synthesis, highlighting the utility of ethanamine derivatives in generating complex organic compounds. This approach underscores the importance of ethanamine derivatives in facilitating novel synthetic routes (Yun-yang, 2007).
Novel Pancreatic Lipase Inhibitors
Ethanamine derivatives have been incorporated into Schiff bases, acting as potent inhibitors of pancreatic lipase. These compounds are of interest in developing treatments for obesity, showcasing the role of ethanamine derivatives in discovering new therapeutic agents (Warad et al., 2020).
Chromatographic Data in Drug Activity Prediction
Utilizing thin-layer chromatographic data, the study of thiazole and benzothiazole derivatives, including ethanamine compounds, aids in predicting H1-antihistamine activity. This exemplifies how ethanamine derivatives contribute to drug development processes, offering predictive insights for new drug candidates (Brzezińska et al., 2003).
Catalysis and Material Science
Ethanamine derivatives have been applied in catalysis, specifically in the methoxycarbonylation of olefins to produce esters, highlighting their role in industrial chemistry and material science. The study demonstrates how structural variations in ethanamine ligands influence catalytic behavior, providing insights into designing more efficient catalysts (Zulu et al., 2020).
Future Directions
Mechanism of Action
Target of Action
Oxetanes, the class of compounds to which 2-(oxetan-3-yl)ethanamine belongs, have been widely adopted in medicinal chemistry programs in recent years .
Mode of Action
Oxetanes are known to be accessed from corresponding carbonyl compounds through initial formation of the epoxide followed by ring opening . This process is sensitive to epoxide substitution .
Biochemical Pathways
Oxetanes are known to be involved in various chemical reactions, including ring expansion of an unsubstituted epoxide .
Properties
IUPAC Name |
2-(oxetan-3-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c6-2-1-5-3-7-4-5/h5H,1-4,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBAKBGINYYVVNP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)CCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40704070 |
Source
|
Record name | 2-(Oxetan-3-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40704070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1253730-25-4 |
Source
|
Record name | 2-(Oxetan-3-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40704070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(oxetan-3-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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